Cas no 108340-60-9 (Ganoderic acid D)

Ganoderic acid D Properties

Names and Identifiers

• Ganoderic acid D
• Ganoderic-acid-D
• (7beta)-7-Hydroxy-3,11,15,23-tetraoxolanost-8-en-26-oic acid
• (6R)-6-[(7S,10S,13R,14R,17R)-7-Hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-oc
• CID 102004379
• Ganoderic acid C1
• Ganoderic-acid-D;GAD
• GAC1
• BCP19152
• BCP24006
• VZ32299
• 6-(7-Hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenan
• GanodericacidD
• AKOS032946021
• 108340-60-9
• BDBM50021402
• CS-0017054
• Ganodernic acid D
• CHEMBL2205002
• (6R)-6-[(5R,7S,10S,13R,14R,17R)-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid
• HY-N1511
• SCHEMBL3676373
• MS-29559
• CHEBI:200379
• 7beta,12alpha-Dihydroxy-3,11,23-tetraoxo-5alpha-lanost-8-en-26-oic acid
• 7beta-Hydroxy-3,11,15,23-tetraoxo-5alpha-lanost-8-en-26-oic acid
• Ganoderic acid C
• 1ST168153
• Ganoderic Acid D
• DA-53500
• +Expand

• MDL： MFCD32197327
• InChIKey： YTVGSCZIHGRVAV-UHFFFAOYSA-N
• Inchi： 1S/C30H42O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h15-16,18-19,21,32H,8-14H2,1-7H3,(H,36,37)
• SMILES： O([H])C1([H])C([H])([H])C2([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])C2(C([H])([H])[H])C2C(C([H])([H])C3(C([H])([H])[H])C([H])(C([H])(C([H])([H])[H])C([H])([H])C(C([H])([H])C([H])(C(=O)O[H])C([H])([H])[H])=O)C([H])([H])C(C3(C([H])([H])[H])C=21)=O)=O)=O

Computed Properties

• Exact Mass: 514.293054g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 514.293054g/mol
• Monoisotopic Mass: 514.293054g/mol
• Topological Polar Surface Area: 126Ų
• Heavy Atom Count: 37
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 514.6

Experimental Properties

• LogP: 4.33970
• PSA: 125.81000
• Boiling Point: 688.3±55.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 384.1±28.0 °C
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids